Cas no 125073-30-5 (1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel-)

• Product Name: 1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel-
• CAS No: 125073-30-5
• Molecular Formula: C₁₀H₁₅N₇O₃
• Molecular Weight: 281.2712
• CID: 150034
• PubChem ID: 452175

1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel- Properties

Names and Identifiers

• 1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel-
• (1S,2R,3R,5R)-3-(5,7-diaminotriazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol
• 1,2-Cyclopentanediol, 3-(5,7-diamino-3H-1,2,3-triazolo(4,5-d)pyrimidin-3-yl)-5-(hydroxymethyl)-, (1alpha,2alpha,3alpha,5alpha)-
• 1,2-Cyclopentanediol, 3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-, (1.alpha.,2.alpha.,3.alpha.,5.alpha.)-
• 8aza-2,6-diNH2-9-(diOH-4-OHCH2CyPent)P
• (+-)-(1alpha,2alpha,3alpha,5alpha)-3-(5,7-Diamino-3H-1,2,3-triazolo(4,5d)-pyrimidin-3-yl)-5-(hydroxymethyl)-1,2-cyclopentanediol
• 125073-30-5
• DTXSID20154630

• InChIKey： XANFJHGCOJYBCQ-ZCBVHYEASA-N
• Inchi： InChI=1S/C10H15N7O3/c11-8-5-9(14-10(12)13-8)17(16-15-5)4-1-3(2-18)6(19)7(4)20/h3-4,6-7,18-20H,1-2H2,(H4,11,12,13,14)/t3-,4-,6+,7-/m1/s1
• SMILES： OC[C@H]1C[C@@H](N2N=NC3=C(N=C(N=C23)N)N)[C@@H](O)[C@H]1O

Computed Properties

• Exact Mass: 281.124
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 281.124
• Heavy Atom Count: 20
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Refractive Index: 2.048
• Boiling Point: 729°C at 760 mmHg
• Flash Point: 394.7°C
• Density: 2.28